11-[2-(2,6,6-Trimethylcyclohexen-1-yl)ethyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one

• IUPAC Name: 11-[2-(2,6,6-trimethylcyclohexen-1-yl)ethyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
• InChI: InChI=1S/C22H32N2O/c1-16-6-5-10-22(2,3)19(16)9-11-23-13-17-12-18(15-23)20-7-4-8-21(25)24(20)14-17/h4,7-8,17-18H,5-6,9-15H2,1-3H3
• InChI Key: TWFDXIWDJAWJAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(CCC1)(C)C)CCN2CC3CC(C2)C4=CC=CC(=O)N4C3
• Molecular Formula: C22H32N2O
• Molecular Weight: 340.5 g/mol

Description

11-[2-(2,6,6-Trimethylcyclohexen-1-yl)ethyl]-7,11-diazatricyclo[73102,7]trideca-2,4-dien-6-one is a complex organic compound with a unique structure that includes a diazatricyclic core and a trimethylcyclohexenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 11-[2-(2,6,6-Trimethylcyclohexen-1-yl)ethyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the diazatricyclic core and the introduction of the trimethylcyclohexenyl group. Common synthetic routes may involve:

Cyclization Reactions: Formation of the tricyclic core through cyclization reactions.

Alkylation: Introduction of the trimethylcyclohexenyl group via alkylation reactions.

Purification: Purification of the final product using techniques such as chromatography.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to increase yield and reduce costs. This can include the use of more efficient catalysts, improved reaction conditions, and scalable purification methods.

Chemical Reactions Analysis

Types of Reactions

11-[2-(2,6,6-Trimethylcyclohexen-1-yl)ethyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are optimized based on the desired reaction.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce reduced derivatives with different functional groups.

Scientific Research Applications

11-[2-(2,6,6-Trimethylcyclohexen-1-yl)ethyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 11-[2-(2,6,6-Trimethylcyclohexen-1-yl)ethyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 11-[2-(2,6,6-Trimethylcyclohexen-1-yl)ethyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one include:

2-Propenal, 3-(2,6,6-trimethyl-1-cyclohexen-1-yl): A compound with a similar cyclohexenyl group.

2,6,6-Trimethyl-1-cyclohexene-1-acetaldehyde: Another compound with a trimethylcyclohexenyl group.

Uniqueness

The uniqueness of 11-[2-(2,6,6-Trimethylcyclohexen-1-yl)ethyl]-7,11-diazatricyclo[73102,7]trideca-2,4-dien-6-one lies in its diazatricyclic core, which imparts distinct chemical and biological properties